N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(4-chlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H15Cl2NOS/c17-14-5-1-12(2-6-14)9-19-16(20)11-21-10-13-3-7-15(18)8-4-13/h1-8H,9-11H2,(H,19,20)
• InChI Key: AWBORAVNRLAJKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CSCC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NOS
• Molecular Weight: 340.3 g/mol

Description

N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide is a chemical compound with potential applications in scientific research. It is a thioamide derivative of 4-chlorobenzylamine, which has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide is not fully understood. However, it is believed to exert its biological activities by inhibiting various enzymes and proteins involved in cell growth and proliferation. For example, it has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide has been found to have various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. In addition, it has been found to inhibit the expression of various genes involved in cell growth and proliferation, including cyclin D1 and Bcl-2.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide in lab experiments is its broad spectrum of biological activities. It can be used to study the effects of inhibition of various enzymes and proteins involved in cell growth and proliferation. However, one of the limitations is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several potential future directions for research on N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide. One area of interest is its potential use in cancer therapy. Further studies are needed to investigate its efficacy and safety in vivo. Another area of interest is its potential use as an antimicrobial agent. Studies are needed to investigate its activity against a wider range of bacterial and fungal strains. Finally, further studies are needed to elucidate its mechanism of action and identify potential molecular targets.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide involves the reaction of 4-chlorobenzylamine with 2-chloroacetyl chloride in the presence of sodium bicarbonate. The resulting intermediate is then reacted with thiourea to obtain the final product. The reaction scheme is as follows:

Scientific Research Applications

N-(4-chlorobenzyl)-2-[(4-chlorobenzyl)thio]acetamide has been found to possess various biological activities, including antimicrobial, antifungal, and anticancer properties. It has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. In addition, it has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.